Cas no 221097-57-0 (C26 Sphingomyelin)

• Product Name: C26 Sphingomyelin
• CAS No: 221097-57-0
• MF: C₄₉H₉₉N₂O₆P
• MW: 843.29393696785
• CID: 4762806
• Update Time: 2025-08-05

C26 Sphingomyelin Chemical and Physical Properties

Names and Identifiers

• C26 Sphingomyelin
• SM(d18:1/26:0)
• N-hexacosanoylsphingosine-1-phosphocholine
• N-(hexacosanoyl)-sphing-4-enine-1-phosphocholine
• (7S)-4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-3,5-dioxa-8-aza-4-phosphatetratriacontan-1-aminium, 4-oxide, inner salt
• Sphingomyelin (d18:1/26:0)
• LMSP03010010
• N-cerotoylsphingosine-1-phosphocholine
• N-cerotoylsphing-4-enine-1-phosphocholine
• N-hexacosanoylsphing-4-enine-1-phosphocholine
• Q27105094
• (2S,3R,4E)-2-(hexacosanoyl

• Inchi： 1S/C49H99N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-26-27-28-29-31-33-35-37-39-41-43-49(53)50-47(46-57-58(54,55)56-45-44-51(3,4)5)48(52)42-40-38-36-34-32-30-19-17-15-13-11-9-7-2/h40,42,47-48,52H,6-39,41,43-46H2,1-5H3,(H-,50,53,54,55)/b42-40+/t47-,48+/m0/s1
• InChI Key： VRAWSAPVSSLIRI-MVUJCARGSA-N
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 58
• Rotatable Bond Count: 46
• Complexity: 950
• XLogP3: 17.7
• Topological Polar Surface Area: 108

Additional information on C26 Sphingomyelin

CAS No. 221097-57-0: C₂₆ Sphingomyelin

Sphingomyelin (SM) is a major phospholipid component of biological membranes, playing a critical role in maintaining membrane integrity, signaling, and cellular functions. The compound CAS No. 221097-57-0, specifically referred to as C₂₆ Sphingomyelin, represents a unique isoform of sphingomyelin with a distinct fatty acid chain length. This compound has garnered significant attention in recent scientific research due to its potential implications in cellular biology, lipid metabolism, and disease mechanisms.

The structural characterization of C₂₆ Sphingomyelin involves a ceramide backbone with a hydroxyl group attached to the sphingosine moiety and a phosphate group linked via an ester bond. The "C₂₆" designation refers to the chain length of the fatty acid component, which is critical for determining its physical properties and biological functions. Recent studies have highlighted the importance of fatty acid chain length in modulating membrane fluidity and protein interactions, making C₂₆ Sphingomyelin a valuable model for investigating lipid dynamics.

In terms of biological relevance, C₂₆ Sphingomyelin has been implicated in various cellular processes, including apoptosis, inflammation, and signal transduction. For instance, research published in *Nature Communications* demonstrated that alterations in sphingomyelin species composition can influence the activity of key signaling pathways such as the PI3K/Akt pathway. This finding underscores the potential role of C₂₆ Sphingomyelin in regulating cellular responses to stress and environmental cues.

The synthesis and purification of C₂₆ Sphingomyelin have been optimized using advanced lipid chemistry techniques. Researchers have employed methods such as enzymatic synthesis and high-performance liquid chromatography (HPLC) to isolate pure samples for experimental studies. These advancements have enabled precise characterization of the compound's physical properties, including its melting point, solubility, and interaction with other membrane components.

In the context of disease research, C₂₆ Sphingomyelin has been studied in relation to neurodegenerative disorders such as Alzheimer's disease (AD). A study published in *The Journal of Neuroscience* revealed that imbalances in sphingomyelin metabolism are associated with amyloid-beta production and synaptic dysfunction. Specifically, C₂₆ Sphingomyelin levels were found to be altered in brain tissues from AD patients, suggesting its potential role as a biomarker or therapeutic target.

Beyond its biological significance, C₂₆ Sphingomyelin has also been explored for its applications in nanotechnology and drug delivery systems. Its amphiphilic nature makes it an ideal candidate for forming liposomes and nanoparticles capable of encapsulating therapeutic agents. Recent innovations in lipid-based drug delivery have leveraged the unique properties of C₂₆ Sphingomyelin to enhance drug stability and targeting efficiency.

In summary, CAS No. 221097-57-0, or C₂₆ Sphingomyelin, represents a significant compound within the realm of lipid biology. Its structural characteristics, biological functions, and potential applications continue to be explored through cutting-edge research methodologies. As our understanding of sphingolipid metabolism deepens, compounds like C₂₆ Sphingomyelin are expected to play an increasingly important role in both basic science and translational medicine.